Cas no 53870-35-2 (Benzenamine,4-(2-propen-1-ylsulfonyl)-)

• Product Name: Benzenamine,4-(2-propen-1-ylsulfonyl)-
• CAS No: 53870-35-2
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 386663
• PubChem ID: 239601
• Update Time: 2025-04-19

Benzenamine,4-(2-propen-1-ylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(2-propen-1-ylsulfonyl)-
• 4-prop-2-enylsulfonylaniline
• 4-(Allylsulfonyl)aniline
• AG-670/31904055
• Oprea1_194619
• DTXSID70286334
• NSC44846
• NSC-44846
• SCHEMBL2148798
• 4-(allylsulfonyl)phenylamine
• AKOS003241669
• 53870-35-2

• Inchi： 1S/C9H11NO2S/c1-2-7-13(11,12)9-5-3-8(10)4-6-9/h2-6H,1,7,10H2
• InChI Key： RGIPTJCUMKROIK-UHFFFAOYSA-N
• SMILES： S(CC=C)(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 197.05113
• Monoisotopic Mass: 197.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 396.6°Cat760mmHg
• Flash Point: 193.7°C
• Refractive Index: 1.567
• PSA: 60.16
• LogP: 2.89050